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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzonitrile

Cat. No.: B1333829

Application Notes and Protocols for 3-Bromo-5-
fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 3-
Bromo-5-fluorobenzonitrile, a key building block in pharmaceutical and agrochemical
research. Adherence to these protocols is crucial to ensure personnel safety and maintain the
integrity of the compound.

Chemical and Physical Properties

Proper understanding of the physical and chemical properties of 3-Bromo-5-
fluorobenzonitrile is fundamental to its safe handling and storage.
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Property Value Source
Molecular Formula C7HsBrFN [1112]
Molecular Weight 200.01 g/mol [11[2][3]
Appearance White to pale yellow solid [4]
Melting Point 43 - 46 °C [5]
Boiling Point 218.7 £ 20.0 °C (Predicted) [2]
Density 1.69 + 0.1 g/cm? (Predicted) [2]
Flash Point 86.1+21.8°C [2]

Safety and Hazard Information

3-Bromo-5-fluorobenzonitrile is classified as a hazardous substance. All personnel must be
aware of its potential dangers and the necessary precautions.

GHS Hazard Statements:[1][2]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Signal Word: Warning[2][3][6]

Precautionary Statements:[6][7]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
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e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage Procedures

The following workflow outlines the essential steps for the safe handling and storage of 3-
Bromo-5-fluorobenzonitrile.

Click to download full resolution via product page

Handling and Storage Workflow

Experimental Protocols

This protocol details the standard procedure for handling 3-Bromo-5-fluorobenzonitrile in a
laboratory setting.

Materials:

¢ 3-Bromo-5-fluorobenzonitrile
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e Spatula

e Weighing paper or boat

e Appropriate solvent

e Glassware (e.g., round-bottom flask, beaker)
o Stir bar

e Fume hood

e Analytical balance

Personal Protective Equipment (PPE):
« Nitrile gloves

o Safety goggles with side shields

e Laboratory coat

Procedure:

e Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS) for 3-Bromo-
5-fluorobenzonitrile.[6] Ensure that a chemical spill kit is readily accessible.

» Personal Protection: Don the required PPE, including nitrile gloves, safety goggles, and a lab
coat.[4][6]

» Ventilation: Conduct all handling procedures within a certified chemical fume hood to avoid
inhalation of dust or vapors.[6][8]

» Dispensing:
o Place a clean weighing paper or boat on the analytical balance and tare.

o Carefully use a clean spatula to transfer the desired amount of 3-Bromo-5-
fluorobenzonitrile onto the weighing paper.
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o Avoid generating dust during transfer.[6]

o Record the exact weight of the compound.

» Reaction Setup:

o Transfer the weighed compound into the reaction vessel.

o If dissolving, add the appropriate solvent and a stir bar.

o Ensure the reaction vessel is securely clamped.

e Cleanup:

o Clean the spatula and any contaminated surfaces with an appropriate solvent.

o Dispose of contaminated weighing paper and any other disposable materials in the
designated chemical waste container.

o Wash hands thoroughly with soap and water after handling is complete.[6]

Proper storage is essential to maintain the stability and purity of 3-Bromo-5-
fluorobenzonitrile.

Conditions:

Container: Store in the original, tightly sealed container.[5][6]

Environment: Keep the container in a cool, dry, and well-ventilated area.[5][6]

Light: Protect from direct light.[5]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[5][9]

Procedure:

o After use, ensure the container cap is tightly secured to prevent moisture ingress and
contamination.
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» Label the container clearly with the chemical name, date received, and any relevant hazard

warnings.

e Place the container in a designated storage cabinet for toxic and combustible solids.[3]

e Maintain an accurate inventory of the chemical.

Emergency Procedures

In the event of exposure or a spill, follow these emergency procedures immediately.

Situation

Action

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing and seek

immediate medical attention.[5][6]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area with plenty of soap and
water. Seek medical attention if irritation
persists.[5][6]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[6][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[6]

Spill

Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid
material, avoiding dust generation, and place it
in a sealed container for disposal. For large
spills, follow institutional emergency procedures.

Do not let the product enter drains.[6]
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Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Hazardous Combustion Products: In case of fire, hazardous decomposition products may be
released, including carbon oxides (CO, CO3), nitrogen oxides (NOXx), hydrogen bromide gas,
and hydrogen fluoride.[5][6][11]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][6]

By adhering to these detailed application notes and protocols, researchers, scientists, and drug
development professionals can safely handle and store 3-Bromo-5-fluorobenzonitrile,
ensuring a secure laboratory environment and the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-5-fluorobenzonitrile | C7H3BrFN | CID 2783330 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. echemi.com [echemi.com]

. 3-Bromo-5-fluorobenzonitrile AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
. 3-Bromo-5-Fluorobenzonitrile Supplier in China [nj-finechem.com]

. fishersci.com [fishersci.com]

. cdhfinechemical.com [cdhfinechemical.com]

. sigmaaldrich.com [sigmaaldrich.com]

. aksci.com [aksci.com]

°
(] [00] ~ » ol iy w N

. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1379474481_3-BromoBenzonitrile-CASNO-6952-59-6-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2606609&productDescription=3-BRMO-5-FLROBENZONITRIL+9+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1379474481_3-BromoBenzonitrile-CASNO-6952-59-6-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA16113&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2606609&productDescription=3-BRMO-5-FLROBENZONITRIL+9+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1379474481_3-BromoBenzonitrile-CASNO-6952-59-6-MSDS.pdf
https://www.benchchem.com/product/b1333829?utm_src=pdf-body
https://www.benchchem.com/product/b1333829?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-fluorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-fluorobenzonitrile
https://www.echemi.com/produce/pr220729260330-3-bromo-5-fluorobenzonitrile.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds003867
https://www.nj-finechem.com/knowledge/custom/3-bromo-5-fluorobenzonitrile-a-reliable-choice-for-industry-and-research.html
https://www.fishersci.com/store/msds?partNumber=AAH2606609&productDescription=3-BRMO-5-FLROBENZONITRIL+9+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1379474481_3-BromoBenzonitrile-CASNO-6952-59-6-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/465259
https://aksci.com/sds/3948DP_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1803406&productDescription=3-BRMO-5-FLROBENZOTRIFLRIDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

¢ 10. chemicalbook.com [chemicalbook.com]
e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [handling and storage procedures for 3-Bromo-5-
fluorobenzonitrile.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333829#handling-and-storage-procedures-for-3-
bromo-5-fluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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